Tert-butyl[(2,2-dimethylcyclopropyl)methyl]amine

• IUPAC Name: N-[(2,2-dimethylcyclopropyl)methyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C10H21N/c1-9(2,3)11-7-8-6-10(8,4)5/h8,11H,6-7H2,1-5H3
• InChI Key: LOABDSKRDAPWGR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1CNC(C)(C)C)C
• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol

Description

“Tert-butyl[(2,2-dimethylcyclopropyl)methyl]amine” is a chemical compound that is used for pharmaceutical testing. It is a high-quality reference standard for accurate results.

Physical And Chemical Properties Analysis

“Tert-butyl[(2,2-dimethylcyclopropyl)methyl]amine” is a colorless liquid with a typical amine-like odor.

Scientific Research Applications

Synthesis of Non-Proteinogenic Amino Acids

A study by Temperini et al. (2020) developed a synthetic strategy for preparing protected methyl esters of 2,3-l-diaminopropanoic acid (l-Dap), using a process that involves reductive amination facilitated by primary amines. The chirality of the starting d-serine template is preserved through all synthetic steps, demonstrating the utility of such amines in preparing non-proteinogenic amino acids with specific chirality and protection groups (Temperini et al., 2020).

Asymmetric Synthesis of Amines

Ellman et al. (2002) highlighted the versatility of N-tert-Butanesulfinyl imines for the asymmetric synthesis of amines. This compound serves as a chiral directing group and is activated for the addition of various nucleophiles, enabling the synthesis of a wide range of highly enantioenriched amines. This methodology showcases the importance of such amines in asymmetric synthesis (Ellman et al., 2002).

Catalysis and Polymerization

A study by Deeken et al. (2006) explored the synthesis and structural characterization of group 10 metal aminopyridinato complexes, demonstrating their application in aryl-Cl activation and hydrosilane polymerization catalysis. The aminopyridinato complexes showed promise as efficient catalysts in Suzuki cross-coupling reactions, indicating the potential of tert-butyl amines in catalytic applications (Deeken et al., 2006).

Kinetic Studies and Mechanistic Insights

Research by Morgan et al. (2011) on the end-quenching of quasiliving polyisobutylene with sterically hindered amines provided insights into the kinetic and mechanistic aspects of polymer synthesis. This study revealed the mode of interaction and the active species responsible for β-proton abstraction, demonstrating the significance of sterically hindered amines in polymer science (Morgan et al., 2011).